5-Cyclopropoxy-6-iodonicotinic acid

• Molecular Formula: C9H8INO3
• Molecular Weight: 305.07 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-iodopyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8INO3/c10-8-7(14-6-1-2-6)3-5(4-11-8)9(12)13/h3-4,6H,1-2H2,(H,12,13)
• InChI Key: FKFBFZBNDAMMCY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)C(=O)O)I

Description

5-Cyclopropoxy-6-iodonicotinic acid is a substituted nicotinic acid derivative featuring a cyclopropoxy group at the 5-position and an iodine atom at the 6-position of the pyridine ring. Its molecular formula is C₉H₈INO₃, with a molecular weight of 321.08 g/mol. This compound is of interest in medicinal chemistry and materials science due to the unique electronic and steric effects imparted by the cyclopropoxy and iodo substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is through the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction involves the use of boronic acids or esters as reagents and palladium catalysts under mild and functional group-tolerant conditions.

Industrial Production Methods

Industrial production methods for 5-Cyclopropoxy-6-iodonicotinic acid may involve large-scale Suzuki–Miyaura coupling reactions, optimized for high yield and purity. The choice of reagents, catalysts, and reaction conditions is crucial to ensure efficient production while minimizing environmental impact.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-iodonicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Substitution: The iodine atom in the compound can be substituted with other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN3) or potassium cyanide (KCN).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

5-Cyclopropoxy-6-iodonicotinic acid has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and mechanisms.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-iodonicotinic acid involves its interaction with specific molecular targets and pathways The cyclopropoxy group and iodine atom may play roles in binding to target molecules or influencing the compound’s reactivity

Comparison with Similar Compounds

Key Observations :

• Solubility : The iodine substituent in 5-cyclopropoxy-6-iodonicotinic acid reduces water solubility compared to chloro or bromo analogues due to increased hydrophobicity.
• Steric Effects : The cyclopropoxy group introduces greater steric hindrance than methoxy or ethoxy groups, impacting binding affinity in biological systems.
• Reactivity : Iodine’s polarizability enhances susceptibility to nucleophilic substitution compared to bromine or chlorine.

Limitations of Available Data

The provided evidence () focuses on a pyrimidine derivative unrelated to nicotinic acid analogues, limiting direct comparisons. Further studies on nicotinic acid derivatives with cyclopropoxy or iodo groups are necessary to validate these findings.